1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole
Cat. No. B1316436
M. Wt: 164.13 g/mol
InChI Key: LGTRXZPAYGKNLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH3:6][n:7]1[n:8][c:9]([C:13]([F:14])([F:15])[F:16])[cH:10][c:11]1[CH3:12].[Cl:1][S:2](=[O:3])(=[O:4])[OH:5]>>[Cl:1][S:2](=[O:3])(=[O:5])[c:10]1[c:9]([C:13]([F:14])([F:15])[F:16])[n:8][n:7]([CH3:6])[c:11]1[CH3:12]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1cc(C(F)(F)F)nn1C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1c(S(=O)(=O)Cl)c(C(F)(F)F)nn1C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
